Cas no 2764017-58-3 (4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2764017-58-3
• MF: C₁₅H₂₀N₂O₄S
• MW: 324.395302772522
• CID: 5560777
• PubChem ID: 165998487
• Update Time: 2025-11-01

4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344030
• 2764017-58-3
• 4-methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C15H20N2O4S/c1-3-8-21-15(20)17-6-4-11(5-7-17)9-12-16-10(2)13(22-12)14(18)19/h3,11H,1,4-9H2,2H3,(H,18,19)
• InChI Key： OPKZVULNFSJWSG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CC1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 324.11437830g/mol
• Monoisotopic Mass: 324.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid

Introduction to 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2764017-58-3)

4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2764017-58-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the thiazole family, a heterocyclic structure known for its broad biological activity and utility in medicinal chemistry. The presence of multiple functional groups, including a carboxylic acid moiety, an ester group derived from propene, and a piperidine ring, makes this molecule a promising candidate for further investigation in synthetic chemistry and pharmacological applications.

The thiazole core of this compound is particularly noteworthy due to its extensive role in medicinal chemistry. Thiazole derivatives have been widely studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural flexibility of thiazole allows for the introduction of various substituents that can modulate its biological activity. In the case of 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid, the substitution pattern at the 2-position and the presence of a piperidine moiety at the 4-position contribute to its unique pharmacophoric features.

The ester group at the 1-position is another critical feature of this compound. Ester functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. Additionally, esters can be hydrolyzed in vivo to release active pharmacophores, making them versatile tools in drug design. The specific propene-derived ester in this molecule adds an extra layer of complexity and potential for biological interaction.

The piperidine ring at the 4-position is known to enhance binding affinity and selectivity in drug candidates. Piperidine derivatives are frequently incorporated into small-molecule drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets effectively. The combination of a thiazole core with a piperidine substituent suggests that this compound may exhibit potent activity against a range of therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}methyl)-1,3-thiazole-5-carboxylic acid with biological receptors. These studies have shown that the structural features of this compound align well with known pharmacophores involved in various disease pathways. For instance, the thiazole ring and piperidine moiety may interact with enzymes or receptors involved in inflammation and cancer progression.

In addition to its structural complexity, 4-Methyl-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin}-4yl)methyl)-1,3-thiazole -5-carboxylic acid exhibits interesting physicochemical properties that make it suitable for further development as a drug candidate. The compound’s solubility profile, melting point, and stability under various conditions are all critical factors that need to be evaluated during preclinical studies. Preliminary experiments have indicated that this molecule is stable under standard storage conditions and exhibits reasonable solubility in common organic solvents, which facilitates its use in synthetic protocols.

The synthesis of 4-Methyl -2 -({ 1 - [( prop - 2 - en - 1 - yloxy) carbonyl ] piperidin - 4 - yl } methyl ) - 1 , 3 - thiazole - 5 - carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the propene-derived ester group necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques such as transition metal-catalyzed reactions have been explored to streamline the synthesis process while maintaining high selectivity.

One of the most exciting aspects of this compound is its potential therapeutic applications. Preliminary biological assays have suggested that it may exhibit activity against several targets relevant to human diseases. For example, studies have indicated that derivatives of thiazole with piperidine substituents can inhibit kinases involved in cancer cell proliferation. The unique structural features of 4-Methyl -2 -({ 1 - [( prop - 2 - en - 1 - yloxy) carbonyl ] piperidin - 4 - yl } methyl ) - 1 , 3 - thiazole - 5 carboxylic acid make it an attractive candidate for further exploration in oncology research.

Furthermore, the compound’s ability to modulate inflammatory pathways has also been investigated. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting key inflammatory mediators, compounds like 4-Methyl -2-( { 1-[ ( prop – 2 – en – 1 – yloxy ) carbonyl ] piperidin – 4 – yl } methyl ) – 1 ,3–thiazole–5–carboxylic acid could potentially offer therapeutic benefits beyond cancer treatment.

The development of new drugs is often a lengthy process involving extensive preclinical testing before human trials can begin. However, computational models have accelerated this process by allowing researchers to predict drug-like properties and potential side effects early in the discovery phase. These models have been particularly useful for evaluating the metabolic stability and toxicity profile of complex molecules like 4-Methyl–2-( { 1-[ ( prop – 2 – en – 1 – yloxy ) carbonyl ] piperidin – 4 – yl } methyl )–1 ,3–thiazole–5–carboxylic acid, thereby reducing the time and cost associated with traditional screening methods.

In conclusion,4-Methyl–2-( { 1-[ ( prop – 2 – en – 1 – yloxy ) carbonyl ] piperidin – 4 – yl } methyl )–1 ,3–thiazole–5–carboxylic acid (CAS No.2764017–58–3) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activity. Its combination of a thiazole core, ester group,and piperidine moiety suggests multiple avenues for therapeutic intervention, particularly in oncology and inflammation research. As computational methods continue to advance,the discovery and optimization of such complex molecules will become increasingly efficient, bringing us closer to developing new treatments for human diseases.